Cas no 2092251-61-9 (1-(3-chlorothiophen-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-chlorothiophen-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2092251-61-9
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• CID: 6404836
• PubChem ID: 131495659
• Update Time: 2025-08-05

1-(3-chlorothiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorothiophen-2-yl)cyclobutane-1-carboxylic acid
• 2092251-61-9
• EN300-1977409

• Inchi： 1S/C9H9ClO2S/c10-6-2-5-13-7(6)9(8(11)12)3-1-4-9/h2,5H,1,3-4H2,(H,11,12)
• InChI Key： PXAHLOOFAYWQGW-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 216.0011784g/mol
• Monoisotopic Mass: 216.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 65.5Ų

Additional information on 1-(3-chlorothiophen-2-yl)cyclobutane-1-carboxylic acid

Professional Introduction to 1-(3-chlorothiophen-2-yl)cyclobutane-1-carboxylic Acid (CAS No. 2092251-61-9)

1-(3-chlorothiophen-2-yl)cyclobutane-1-carboxylic acid) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2092251-61-9, features a unique structural motif that combines a cyclobutane ring with a thiophene derivative, making it a promising candidate for further exploration in drug discovery and development. The presence of a chloro substituent on the thiophene ring introduces additional reactivity, which can be exploited for various synthetic applications.

The structural characteristics of 1-(3-chlorothiophen-2-yl)cyclobutane-1-carboxylic acid make it an intriguing subject for researchers studying the interactions between small molecules and biological targets. The cyclobutane ring, known for its rigid conformation, can serve as a scaffold to enhance binding affinity and selectivity in drug design. Meanwhile, the thiophene moiety is a well-documented pharmacophore found in numerous bioactive compounds, including antiviral, anticancer, and antimicrobial agents. The combination of these structural elements suggests potential therapeutic applications across multiple disease areas.

In recent years, there has been growing interest in heterocyclic compounds as key components in the development of novel pharmaceuticals. The thiophene derivative in 1-(3-chlorothiophen-2-yl)cyclobutane-1-carboxylic acid is particularly noteworthy due to its ability to modulate biological pathways through various mechanisms. For instance, studies have shown that thiophene-based compounds can interact with enzymes and receptors in ways that disrupt disease-related processes. This has spurred research into derivatives like 1-(3-chlorothiophen-2-yl)cyclobutane-1-carboxylic acid as potential lead compounds for new therapeutic agents.

The chloro substituent on the thiophene ring further enhances the compound's synthetic utility. Chloro groups are known to participate in diverse chemical reactions, including nucleophilic substitution and cross-coupling reactions, which are fundamental to modern organic synthesis. This reactivity allows chemists to modify the structure of 1-(3-chlorothiophen-2-yl)cyclobutane-1-carboxylic acid in various ways, enabling the creation of libraries of derivatives with tailored properties. Such libraries are invaluable for high-throughput screening and optimization of drug candidates.

One of the most exciting aspects of 1-(3-chlorothiophen-2-yl)cyclobutane-1-carboxylic acid is its potential application in targeted therapy. Researchers are exploring its interactions with specific biological targets, such as kinases and transcription factors, which are often implicated in cancer and inflammatory diseases. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against these targets, making them promising candidates for further development. Additionally, the rigid structure of the cyclobutane ring could improve oral bioavailability and metabolic stability, key factors in drug design.

The synthesis of 1-(3-chlorothiophen-2-yl)cyclobutane-1-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the cyclobutane core, followed by functional group interconversions to introduce the thiophene and chloro substituents. Advances in catalytic methods have made these synthetic routes more efficient and scalable, reducing costs and improving yields. Such improvements are crucial for translating laboratory discoveries into viable drug candidates.

As our understanding of biological systems continues to expand, so does the demand for innovative chemical tools to study them. Compounds like 1-(3-chlorothiophen-2-yl)cyclobutane-1-carboxylic acid serve not only as potential drugs but also as valuable intermediates for biochemical research. They provide researchers with molecular probes to investigate enzyme mechanisms, receptor binding dynamics, and other fundamental biological processes. This dual role makes them indispensable tools in both academic and industrial research settings.

The future prospects for 1-(3-chlorothiophen-2-yl)cyclobutane-1-carboxylic acid are bright, with ongoing studies aimed at elucidating its full potential. Collaborative efforts between chemists and biologists will be essential to translate its chemical properties into tangible therapeutic benefits. As new methodologies emerge for drug discovery and development, compounds like this will continue to play a pivotal role in advancing our ability to treat complex diseases.